molecular formula C14H25NO2 B8736702 Tert-butyl 8-azaspiro[4.5]decane-8-carboxylate

Tert-butyl 8-azaspiro[4.5]decane-8-carboxylate

Cat. No.: B8736702
M. Wt: 239.35 g/mol
InChI Key: NGECLTJCWBBQFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 8-azaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C14H25NO2 and its molecular weight is 239.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H25NO2

Molecular Weight

239.35 g/mol

IUPAC Name

tert-butyl 8-azaspiro[4.5]decane-8-carboxylate

InChI

InChI=1S/C14H25NO2/c1-13(2,3)17-12(16)15-10-8-14(9-11-15)6-4-5-7-14/h4-11H2,1-3H3

InChI Key

NGECLTJCWBBQFW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2(CCCC2)CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 8-azaspiro[4.5]decane (which has been described in WO 9800404 A1 6.2 g, 44.5 mmol) in dichloromethane (130 ml), which was cooled to 0° C., triethylamine (7.5 ml, 53.4 mmol) was added then a solution of tert-butyl dicarbonate (10.68 g, 48.9 mmol) in dichloromethane (50 ml) was added in 20 minutes. The clear solution was maintained under stirring at room temperature for 18 hours, then dichloromethane (50 ml) was added and the organic solution was washed with water (2×20 ml), HCl 0.1N (20 ml) then water (2×20 ml). The organic solvent was anhydrified (Na2SO4) and evaporated to give a crude that was purified on silica gel column (Hexane/AcOEt 95/5) to give 6 g of the title compound (light yellow solid).
Quantity
6.2 g
Type
reactant
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step Two
Name
tert-butyl dicarbonate
Quantity
10.68 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four

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